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For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenyl(phenylethynyDtin is an organotin compound characterized by the presence of three
phenyl groups and a phenylethynyl group covalently bonded to a central tin atom. This guide
provides a comprehensive overview of its stability and reactivity, drawing from available
scientific literature. Key thermodynamic data, reactivity in cross-coupling and addition
reactions, and a detailed experimental protocol for its synthesis are presented. The information
Is intended to serve as a valuable resource for researchers in organic synthesis, materials
science, and drug development who may utilize this compound or similar organostannanes in
their work.

Introduction

Organotin compounds, particularly those with sp-hybridized carbon ligands, are versatile
reagents in organic synthesis. Triphenyl(phenylethynyl)tin, with its unique combination of aryl
and alkynyl moieties, presents interesting possibilities for the construction of complex organic
molecules. Understanding its stability and reactivity is crucial for its effective application in
research and development.

Stability
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The stability of triphenyl(phenylethynyl)tin is a key consideration for its storage and handling.
Like many organotin(lV) compounds, it exhibits a notable degree of stability under ambient
conditions.

2.1. Thermodynamic Stability

Thermodynamic data for solid triphenyl(phenylethynyl)tin provides insight into its intrinsic
stability.

Property Value Unit

Standard solid enthalpy of

_ ] -14266.50 + 7.30 kJ/mol
combustion (AcH°solid)
Solid phase heat capacity
_ 447.50 J/mol-K
(Cp,solid) at 298.15 K
Enthalpy of formation at
standard conditions (gas, 736.90 + 8.30 kJ/mol

AfH°gas)

Solid phase enthalpy of
formation at standard 599.30 + 8.10 kJ/mol
conditions (AfH®solid)

Enthalpy of sublimation at
N 137.60 £ 2.00 kJ/mol
standard conditions (AsubH®)

2.2. Air and Moisture Stability

Organostannanes are generally known to be stable to both air and moisture, which is a
significant advantage in their application in organic synthesis, such as in the Stille reaction.[1]
While specific long-term stability studies on triphenyl(phenylethynyl)tin are not extensively
documented, the stability of the carbon-tin bond in similar compounds like
tetra(phenylethynyltin allows for handling in the open air for short periods.

Synthesis
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The synthesis of triphenyl(phenylethynyl)tin can be achieved through the reaction of a
triphenyltin halide with a phenylacetylide reagent. A common precursor, triphenyltin chloride,
can be synthesized from the disproportionation of tetraphenyltin with tin tetrachloride.[2]

3.1. Synthesis of Triphenyltin Chloride (Precursor)

A general industrial method involves the reaction of tetraphenyltin with stannic chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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